Cas no 2350080-53-2 ((R)-1-(5-chloropyrazin-2-yl)ethan-1-amine)

• Product Name: (R)-1-(5-chloropyrazin-2-yl)ethan-1-amine
• CAS No: 2350080-53-2
• MF: C₆H₈ClN₃
• MW: 157.600819587708
• CID: 6844591
• PubChem ID: 75360911
• Update Time: 2025-03-20

(R)-1-(5-chloropyrazin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloropyrazin-2-yl)ethanamine
• 1-(5-Chloro-2-pyrazinyl)ethanamine
• SY158792
• EN300-174550
• 818-405-3
• A1-01831
• DS-020355
• (S)-1-(5-Chloro-2-pyrazinyl)ethanamine
• SY383605
• 2350080-53-2
• 1-(5-chloropyrazin-2-yl)ethan-1-amine
• AKOS023060718
• (R)-1-(5-Chloro-2-pyrazinyl)ethanamine
• SCHEMBL10184049
• 1234014-51-7
• 2349680-62-0
• SY383604
• MFCD20726757
• (R)-1-(5-chloropyrazin-2-yl)ethan-1-amine

• Inchi： 1S/C6H8ClN3/c1-4(8)5-2-10-6(7)3-9-5/h2-4H,8H2,1H3
• InChI Key： SXBSRDJNLZZIFB-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)C(C)N

Computed Properties

• Exact Mass: 157.0406750Da
• Monoisotopic Mass: 157.0406750Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 51.8Ų